Cas no 878470-05-4 ([1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate)

• Product Name: [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate
• CAS No: 878470-05-4
• MF: C₁₅H₁₂ClFN₂O₃
• MW: 322.718786239624
• CID: 5455328
• PubChem ID: 16298503
• Update Time: 2025-07-18

[1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(2-FLUOROPHENYL)CARBAMOYL]ETHYL 2-CHLOROPYRIDINE-3-CARBOXYLATE
• AKOS001237761
• AKOS016856748
• ZINC03396961
• [1-(2-fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate
• Z19818235
• 878470-05-4
• EN300-26597122
• Oprea1_078746
• 2-[(2-Fluorophenyl)amino]-1-methyl-2-oxoethyl 2-chloro-3-pyridinecarboxylate
• [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H12ClFN2O3/c1-9(14(20)19-12-7-3-2-6-11(12)17)22-15(21)10-5-4-8-18-13(10)16/h2-9H,1H3,(H,19,20)
• InChI Key： NLNMOEXRMFXCDE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 322.0520481g/mol
• Monoisotopic Mass: 322.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.6±50.0 °C(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate

[1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate (CAS No. 878470-05-4)

[1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate (CAS No. 878470-05-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which combines a fluoroanilino group with a chloropyridine carboxylate moiety, making it a promising candidate for various pharmacological studies.

The chemical structure of [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate (CAS No. 878470-05-4) consists of a substituted aniline and a chloropyridine carboxylate ester. The fluoroanilino group introduces significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The chloropyridine carboxylate moiety, on the other hand, provides additional functional groups that can interact with biological targets, enhancing the compound's potential as a drug candidate.

Recent research has focused on the synthesis and characterization of [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate. Studies have shown that this compound can be synthesized through a multi-step process involving the reaction of 2-fluoroaniline with an appropriate acylating agent, followed by the coupling with 2-chloropyridine-3-carboxylic acid. The synthetic route is well-documented and can be optimized for large-scale production, making it suitable for further pharmaceutical development.

In terms of biological activity, [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate has been evaluated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Furthermore, [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate has shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have indicated that this compound possesses anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it could be developed as a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate has also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it has been found to have a reasonable half-life in plasma, which supports its potential for once-daily dosing regimens.

To further enhance the therapeutic potential of [1-(2-Fluoroanilino)-1-oxopropan-2-yl] 2-chloropyridine-3-carboxylate, researchers are exploring various prodrug strategies to improve its solubility and stability. Prodrug derivatives are designed to enhance the drug's delivery to target tissues while minimizing systemic side effects. These efforts are ongoing and hold promise for the development of more effective formulations.

In conclusion, [1-(2-fluoroanilino)-1-oxypropanoic acid 3-chloro-pyridinylimidazolide] (CAS No. 878470-05-4) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique molecular structure and potential therapeutic applications make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.